molecular formula C20H18N2O5S B8683092 3-[(8-Acetamidoquinoline-5-sulfonyl)methyl]phenyl acetate CAS No. 88606-53-5

3-[(8-Acetamidoquinoline-5-sulfonyl)methyl]phenyl acetate

Cat. No.: B8683092
CAS No.: 88606-53-5
M. Wt: 398.4 g/mol
InChI Key: LRYQBRWGFFDAQB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(8-Acetamidoquinoline-5-sulfonyl)methyl]phenyl acetate is a useful research compound. Its molecular formula is C20H18N2O5S and its molecular weight is 398.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

88606-53-5

Molecular Formula

C20H18N2O5S

Molecular Weight

398.4 g/mol

IUPAC Name

[3-[(8-acetamidoquinolin-5-yl)sulfonylmethyl]phenyl] acetate

InChI

InChI=1S/C20H18N2O5S/c1-13(23)22-18-8-9-19(17-7-4-10-21-20(17)18)28(25,26)12-15-5-3-6-16(11-15)27-14(2)24/h3-11H,12H2,1-2H3,(H,22,23)

InChI Key

LRYQBRWGFFDAQB-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NC1=C2C(=C(C=C1)S(=O)(=O)CC3=CC(=CC=C3)OC(=O)C)C=CC=N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

8-Acetamido-5-quinolinesulfinic acid (10 g, 40 mmole), m-(bromomethyl)phenyl acetate (11 g, 44 mmole), excess sodium bicarbonate (5 g) and dry dimethylformamide (50 ml) were mixed and heated on the steam bath for 11/2 hours. The mixture was slowly poured into 800 ml stirred water and the mixture stirred another 30 min. The solid was filtered off, washed with water, and air-dried overnight. Yield 15.8 g (99 percent) of crude but relatively pure product, m.p. 179°-182° C. A sample recrystallized from toluene, melted 180°-182° C.
Name
8-Acetamido-5-quinolinesulfinic acid
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
11 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.